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Compound of Interest

Compound Name:
Di-tert-butyl hydrazine-1,2-

dicarboxylate

Cat. No.: B098509 Get Quote

An In-depth Technical Guide to Di-tert-butyl hydrazine-1,2-dicarboxylate

CAS Number: 16466-61-8

Introduction
Di-tert-butyl hydrazine-1,2-dicarboxylate, also known as N,N'-Di-Boc-hydrazine, is a stable,

crystalline solid widely utilized in organic synthesis.[1] Its structural design, featuring a

hydrazine core protected by two bulky tert-butoxycarbonyl (Boc) groups, modulates its

reactivity, rendering it a safe and manageable reagent.[1] This compound is a key player in

numerous synthetic transformations, most notably as a precursor to di-tert-butyl

azodicarboxylate (DBAD) for the Mitsunobu reaction and as a nucleophilic partner in palladium-

catalyzed amination reactions.[1][2] Its versatility makes it an important tool for constructing

complex nitrogen-containing molecules, which are prevalent in pharmaceuticals and

agrochemicals.[2]

Physicochemical and Spectroscopic Data
The properties of Di-tert-butyl hydrazine-1,2-dicarboxylate are well-documented, providing

researchers with essential data for its application.

Table 1: Physicochemical Properties
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Property Value References

CAS Number 16466-61-8 [3][4][5][6][7][8]

Molecular Formula C₁₀H₂₀N₂O₄ [3][6][8]

Molecular Weight 232.28 g/mol [3][6][8]

IUPAC Name
di(tert-butyl) 1,2-

hydrazinedicarboxylate
[5]

Synonyms
N,N'-Di-Boc-hydrazine, Di-tert-

butyl hydrazodiformate
[6][9]

Appearance White crystalline solid/powder [1][6]

Melting Point 121-126 °C (decomposes) [6][9]

Boiling Point 294.6±9.0 °C (Predicted) [6][9]

Density 1.064±0.06 g/cm³ (Predicted) [6][9]

Solubility Insoluble in water [6][9]

Storage
Room temperature, in a dry,

dark place
[3][5][6]

Table 2: Spectroscopic Data
Technique Data Reference

¹H NMR (400 MHz, CDCl₃) δ 6.19 (br, 2H), 1.47 (s, 18H) [4]

¹³C NMR (101 MHz, CDCl₃) δ 155.9, 81.7, 28.3 [4]

Infrared (IR)
Notable peaks include 3316,

2978, 2932, 1701 cm⁻¹
[3]

Experimental Protocols
Detailed methodologies for the synthesis and key applications of Di-tert-butyl hydrazine-1,2-
dicarboxylate are provided below.
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Synthesis of Di-tert-butyl hydrazine-1,2-dicarboxylate
This protocol describes a common and efficient method for preparing the title compound from

di-tert-butyl dicarbonate and hydrazine.

Reaction Scheme: 2 (Boc)₂O + N₂H₄·H₂O → Boc-NH-NH-Boc

Materials:

Di-tert-butyl dicarbonate ((Boc)₂O)

Hydrazine monohydrate (N₂H₄·H₂O)

Methanol (MeOH)

n-Hexane

Procedure:

Under ice bath cooling, add hydrazine monohydrate dropwise to a solution of di-tert-butyl

dicarbonate in methanol over 30 minutes.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 3 hours.

Remove the methanol solvent via rotary evaporation.

Add n-hexane to the residue to precipitate the product.

Collect the resulting white solid by filtration and wash with additional n-hexane.

Dry the solid product. A typical yield is around 84%.
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Synthesis Workflow

Starting Materials

Di-tert-butyl dicarbonate
in Methanol

Reaction Vessel
(Ice Bath, then RT for 3h)

Hydrazine monohydrate

Dropwise addition

Rotary Evaporation
(Solvent Removal)

Precipitation
(Add n-Hexane)

Filtration & Washing
(with n-Hexane)

Final Product:
Di-tert-butyl

hydrazine-1,2-dicarboxylate
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Mitsunobu Reaction Mechanism

PPh₃ + R'O₂C-N=N-CO₂R'
(Azodicarboxylate)

Betaine Intermediate
Ph₃P⁺-N(⁻)-CO₂R'

Nucleophilic attack

Ion Pair
{Ph₃P⁺-NH-CO₂R' + Nu⁻}

+ Nucleophile (Nu-H)

Alkoxyphosphonium Salt
{Ph₃P⁺-OR + Nu⁻}

+ Alcohol (R-OH)

Alcohol (R-OH)

Product (R-Nu)
+ Ph₃P=O

SN2 Attack
(Inversion)

Hydrazine Byproduct
R'O₂CNH-NHCO₂R'

Nucleophile (Nu-H)
(e.g., Carboxylic Acid)
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Pd-Catalyzed Amination Cycle

Pd(0)Lₙ
(Active Catalyst)

Ar-Pd(II)-X(Lₙ)
(Oxidative Addition

Intermediate)

Oxidative
Addition

Ar-Pd(II)-N(Boc)NHBoc(Lₙ)
(Amine Complex)

Ligand
Exchange

 

Ar-NH(Boc)NHBoc
(Product)

Reductive
Elimination

Aryl Halide (Ar-X)

Boc-NH-NH-Boc

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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